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Compound of Interest

Compound Name: NVS-CECR2-1

Cat. No.: B1191817

Get Quote

Executive Summary & Compound Profile
NVS-CECR2-1 is a high-affinity, selective chemical probe targeting the CECR2 (Cat Eye

Syndrome Chromosome Region, Candidate 2) bromodomain.[1][2] Unlike broad-spectrum BET

inhibitors, it specifically disrupts the chromatin remodeling complexes (CERF) involved in

neurulation and DNA damage response (DDR).

As a Senior Application Scientist, I must emphasize that while NVS-CECR2-1 is a valuable tool

for interrogating epigenetic readers, its status as a research chemical means its full

toxicological profile is not yet fully characterized. Therefore, all disposal and handling

procedures must operate under the "Universal Precaution for Novel Compounds" principle,

treating the substance as potentially hazardous and toxic.

Key Physicochemical Data for Disposal Logic:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1191817#bc-rfq
https://www.benchchem.com/product/b1191817/docs?utm_src=pdf-body#nvs-cecr2-1-operational-safety-disposal-protocol
https://www.adooq.com/nvs-cecr2-1.html
https://www.thesgc.org/chemical-probes/nvs-cecr2-1
https://www.benchchem.com/product/b1191817/docs?utm_src=pdf-body#nvs-cecr2-1-operational-safety-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Operational Implication

Molecular Weight 495.68 g/mol

Heavy organic molecule;

suitable for high-temp

incineration.

Formula C₂₇H₃₇N₅O₂S
Contains Sulfur and Nitrogen;

avoid mixing with oxidizers.

Solubility DMSO (100 mM)

Critical: DMSO permeates skin

rapidly, carrying the inhibitor

into the bloodstream.

Physical State Lyophilized Solid
High risk of aerosolization

during weighing.

Target CECR2 Bromodomain

Epigenetic modulator; potential

teratogenic risks (neurulation

interference).

Pre-Disposal Risk Assessment & Handling
Before initiating disposal, you must secure the workspace. The primary risk with NVS-CECR2-1
is not flammability, but bio-accumulation via DMSO transport.

PPE Requirements: Double nitrile gloves (DMSO breakthrough time is short), lab coat, and

safety goggles. Work inside a fume hood.

Solvent Trap: If NVS-CECR2-1 is dissolved in DMSO, do not rely on standard latex gloves.

DMSO degrades latex and carries the compound transdermally.

Mechanism of Action & Safety Context: Understanding why we handle this carefully: NVS-
CECR2-1 antagonizes the CECR2 bromodomain, which reads acetylated histones (H3/H4) to

regulate chromatin accessibility. Disruption of this pathway has been linked to neural tube

defects in murine models.[2][3]
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Figure 1: Mechanism of Action. NVS-CECR2-1 blocks the interaction between CECR2 and

acetylated histones, disrupting downstream chromatin remodeling.

Step-by-Step Disposal Workflows
Do not pour NVS-CECR2-1 down the drain. It is an organic chemical waste that requires

thermal destruction.

Applicable to: Expired vials, weighing boats, contaminated gloves, and bench paper.

Containment: Place the original vial (even if empty) into a clear, sealable secondary bag

(e.g., Ziploc).

Labeling: Affix a "Hazardous Waste" tag.

Chemical Name: "NVS-CECR2-1 (Solid) - Trace Organic Contaminant."

Hazards: Check "Toxic" and "Irritant."

Consolidation: Deposit the sealed bag into the Solid Chemical Waste Drum (usually the

white or blue drum with a lever-lock ring).

Destruction: This stream is routed for High-Temperature Incineration.

Applicable to: Unused stock solutions (typically 10 mM - 100 mM).

Segregation: Do NOT mix with aqueous acid or base streams. Keep in the "Organic

Solvents" stream.
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Transfer: Pour the solution into the Halogenated/Sulfur-Containing Organic Solvent waste

carboy.

Note: Because NVS-CECR2-1 contains Sulfur (S) and Nitrogen (N), it should ideally be

separated from "Non-Halogenated" waste if your facility distinguishes them, though small

volumes (<50 mL) are often accepted in general organic waste.

Rinsing: Triple-rinse the empty vial with a small amount of acetone or ethanol. Pour the

rinsate into the same organic waste carboy.

Vial Disposal: Deface the label on the rinsed vial and dispose of it in the Glass/Sharps

container (or solid chemical waste if visible residue remains).

Applicable to: Media containing µM concentrations of NVS-CECR2-1.

Assessment: For concentrations < 10 µM (cellular assay range), the volume is often large

(liters) and the mass of the drug is negligible.

Protocol:

High Concentration (>100 µM): Collect as Liquid Chemical Waste (Aqueous Toxic).

Low Concentration (<10 µM): Most EHS protocols allow deactivation with 10% bleach

(sodium hypochlorite) for 20 minutes only if the compound is not chemically incompatible.

However, the safest route for novel inhibitors is to collect the media in a dedicated

Aqueous Chemical Waste carboy to prevent environmental release. Do not autoclave

chemical waste (risk of volatilization).

Decision Logic Diagram
Use this decision tree to determine the correct waste stream immediately.
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Figure 2: Disposal Decision Tree. Follow this logic to ensure compliance with RCRA and local

EHS regulations.

Emergency Procedures
Spill (Solid): Dampen a paper towel with water (to prevent powder dispersal), wipe up the

powder, and place everything in a sealed bag as Solid Chemical Waste. Clean the area with

a detergent solution.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1191817/docs?utm_src=pdf-body-img#nvs-cecr2-1-operational-safety-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill (Liquid - DMSO):IMMEDIATELY double-glove. Absorb with vermiculite or spill pads.

Clean the area with 70% Ethanol.

Skin Exposure: Wash with soap and copious amounts of water for 15 minutes. Do not use

ethanol on the skin, as it may enhance absorption of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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